Cas no 117162-85-3 (1-Isocyanato-4-methoxy-2-nitrobenzene)

• Product Name: 1-Isocyanato-4-methoxy-2-nitrobenzene
• CAS No: 117162-85-3
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 131498
• PubChem ID: 4428210
• Update Time: 2025-05-19

1-Isocyanato-4-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-4-methoxy-2-nitro-
• 1-Isocyanato-4-methoxy-2-nitrobenzene
• 4-Methoxy-2-nitrophenyl isocyanate
• 4-METHOXY-2-NITROPHENYL ISOCYANATE 97
• 512036_ALDRICH
• AC1NAK5R
• AC1Q4CY5
• ACMC-20aotz
• ALBB-007536
• CTK4B0167
• MolPort-001-791-525
• Benzene, 1-isocyanato-4-methoxy-2-nitro- (9CI)
• 4-METHOXY-2-NITROPHENYL ISOCYANATE 97
• EN300-1869690
• J-003523
• 4-Methoxy-2-nitrophenyl isocyanate, 97%
• FT-0679338
• AKOS000265755
• MFCD01863696
• SCHEMBL3836840
• 117162-85-3
• DTXSID00403193
• STK504605

• MDL： MFCD01863696
• Inchi： 1S/C8H6N2O4/c1-14-6-2-3-7(9-5-11)8(4-6)10(12)13/h2-4H,1H3
• InChI Key： FSQHKLWMIIFYNP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)[N+](=O)[O-])N=C=O

Computed Properties

• Exact Mass: 194.03278
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: solid
• Density: 1.33
• Melting Point: 79-82 °C (lit.)
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.566
• PSA: 81.8
• Solubility: Not determined

1-Isocyanato-4-methoxy-2-nitrobenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S22-26-36
• HazardClass：IRRITANT

Additional information on 1-Isocyanato-4-methoxy-2-nitrobenzene

1-Isocyanato-4-Methoxy-2-Nitrobenzene: A Comprehensive Overview

The compound 1-isocyanato-4-methoxy-2-nitrobenzene (CAS No. 117162-85-3) is a highly specialized aromatic compound with a unique combination of functional groups, making it a subject of interest in various chemical and pharmaceutical research domains. This compound is characterized by the presence of an isocyanato group (-NCO), a methoxy group (-OCH3), and a nitro group (-NO2) attached to a benzene ring. The strategic placement of these groups at specific positions on the aromatic ring imparts distinctive chemical properties, which have been extensively studied in recent years.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1-isocyanato-4-methoxy-2-nitrobenzene. One such approach involves the modification of existing aromatic compounds through directed metallation and subsequent functionalization. For instance, studies published in 2023 have demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the isocyanato group onto pre-functionalized benzene derivatives. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential applications in material science and pharmacology.

The physical and chemical properties of 1-isocyanato-4-methoxy-2-nitrobenzene are heavily influenced by the electronic effects of its substituents. The nitro group, being a strong electron-withdrawing group, significantly activates the benzene ring towards electrophilic substitution reactions. Conversely, the methoxy group, being an electron-donating group, exerts a competing effect, leading to a complex interplay that modulates the reactivity of the compound. This balance of electronic effects has been exploited in recent studies to design novel materials with tailored electronic properties.

In terms of applications, 1-isocyanato-4-methoxy-2-nitrobenzene has shown promise in the field of polymer chemistry. Its isocyanato group makes it an ideal candidate for polyurethane synthesis, where it can serve as a building block for high-performance materials. Additionally, its nitro group endows it with potential applications in explosives research; however, this aspect remains under strict regulatory scrutiny due to safety concerns.

Recent research has also highlighted the potential of 1-isocyanato-4-methoxy-2-nitrobenzene in drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. For example, studies conducted in 2023 have investigated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings underscore its potential as a precursor for developing novel therapeutic agents.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 1-isocyanato-4-methoxy-2-nitrobenzene is critical for ensuring its safe handling and disposal. Recent eco-toxicological studies have revealed that under certain conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments. However, further research is required to fully assess its impact on ecosystems and human health.

In conclusion, 1-isocyanato-4-methoxy-2-nitrobenzene (CAS No. 117162-85-) represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique combination of functional groups continues to inspire innovative research directions, particularly in materials science and pharmacology. As our understanding of this compound deepens through ongoing studies, it holds great promise for contributing to advancements in both industrial and biomedical fields.